Cas no 874365-37-4 (3-Piperidinepropanoic acid, methyl ester, hydrochloride)

• Product Name: 3-Piperidinepropanoic acid, methyl ester, hydrochloride
• CAS No: 874365-37-4
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 1896474
• PubChem ID: 47000746
• Update Time: 2025-05-23

3-Piperidinepropanoic acid, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanoic acid, methyl ester, hydrochloride
• G32740
• methyl 3-piperidin-3-ylpropanoate;hydrochloride
• Methyl3-(3-piperidinyl)propanoatehydrochloride
• Methyl 3-(3-Piperidinyl)propanoate HCl
• Methyl3-(3-piperidinyl)propanoate hydrochloride
• AKOS024397787
• CS-0247500
• BS-39547
• METHYL 3-(PIPERIDIN-3-YL)PROPANOATE HYDROCHLORIDE
• EN300-367097
• Methyl 3-(3-piperidinyl)propanoate hydrochloride
• MFCD13193858
• 874365-37-4

• MDL： MFCD13193858
• Inchi： 1S/C9H17NO2.ClH/c1-12-9(11)5-4-8-3-2-6-10-7-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： VGGGAKLPBUNWKF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCC1CNCCC1)=O

Computed Properties

• Exact Mass: 207.1026065Da
• Monoisotopic Mass: 207.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Piperidinepropanoic acid, methyl ester, hydrochloride

3-Piperidinepropanoic Acid, Methyl Ester, Hydrochloride: A Comprehensive Overview

The compound with CAS No. 874365-37-4, commonly referred to as 3-piperidinepropanoic acid, methyl ester, hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a propanoic acid moiety and a methyl ester group. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable compound for various applications.

3-Piperidinepropanoic acid, methyl ester, hydrochloride is synthesized through a series of well-established organic reactions. The synthesis typically involves the alkylation of piperidine with an appropriate alkylating agent to introduce the propanoic acid moiety. Subsequent esterification with methanol and neutralization with hydrochloric acid yield the final product. This compound is notable for its high purity and consistent quality, which are critical for its use in research and development settings.

Recent studies have highlighted the potential of 3-piperidinepropanoic acid, methyl ester, hydrochloride in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, this compound has been used as a precursor in the synthesis of peptide mimetics and other bioactive agents that target specific cellular pathways. Its ability to form stable amides and esters makes it an ideal candidate for constructing complex molecular architectures.

In addition to its role in drug discovery, 3-piperidinepropanoic acid, methyl ester, hydrochloride has also found applications in materials science. Its unique chemical properties make it suitable for use in the synthesis of advanced materials such as polymers and surfactants. Recent advancements in polymer chemistry have demonstrated the potential of this compound as a monomer for producing high-performance polymers with tailored properties.

The physical properties of 3-piperidinepropanoic acid, methyl ester, hydrochloride are well-documented. It is a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. Its stability under various conditions has been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

From an environmental perspective, 3-piperidinepropanoic acid, methyl ester, hydrochloride has been evaluated for its biodegradability and ecotoxicity. Studies indicate that this compound is readily biodegradable under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. These findings are particularly important for industries that rely on this compound for manufacturing processes.

In conclusion, 3-piperidinepropanoic acid, methyl ester, hydrochloride (CAS No. 874365-37-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new uses for this compound, its significance in the scientific community is expected to grow further.